Cas no 2002580-38-1 (ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate)

Ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate is a specialized heterocyclic compound featuring a 1,2,4-oxadiazole core functionalized with an ethoxycyclopropyl group and an ethyl ester moiety. This structure imparts unique reactivity and stability, making it valuable in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The ethoxycyclopropyl substituent enhances steric and electronic properties, while the ester group offers versatility for further derivatization. Its well-defined molecular architecture facilitates controlled modifications, enabling applications in drug discovery and material science. The compound's balanced lipophilicity and synthetic accessibility make it a practical intermediate for constructing complex molecular frameworks.

ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate structure

2002580-38-1 structure

Product Name:ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate

CAS No:2002580-38-1

MF:C₁₀H₁₄N₂O₄

MW:226.229162693024

CID:5938326

PubChem ID:165838394

Update Time:2025-05-24

ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate
- EN300-1120270
- 2002580-38-1
- Inchi： 1S/C10H14N2O4/c1-3-14-7-5-6(7)9-11-8(12-16-9)10(13)15-4-2/h6-7H,3-5H2,1-2H3
- InChI Key： USHUGCPRJZACIM-UHFFFAOYSA-N
- SMILES： O(CC)C1CC1C1=NC(C(=O)OCC)=NO1

Computed Properties

Exact Mass: 226.09535693g/mol
Monoisotopic Mass: 226.09535693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 74.4Å²

ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1120270-0.05g	ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate	2002580-38-1	95%	0.05g	$888.0	2023-10-27
Enamine	EN300-1120270-0.1g	ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate	2002580-38-1	95%	0.1g	$930.0	2023-10-27
Enamine	EN300-1120270-0.25g	ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate	2002580-38-1	95%	0.25g	$972.0	2023-10-27
Enamine	EN300-1120270-0.5g	ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate	2002580-38-1	95%	0.5g	$1014.0	2023-10-27
Enamine	EN300-1120270-1.0g	ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate	2002580-38-1		1g	$1500.0	2023-06-09
Enamine	EN300-1120270-2.5g	ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate	2002580-38-1	95%	2.5g	$2071.0	2023-10-27
Enamine	EN300-1120270-5.0g	ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate	2002580-38-1		5g	$4349.0	2023-06-09
Enamine	EN300-1120270-10.0g	ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate	2002580-38-1		10g	$6450.0	2023-06-09
Enamine	EN300-1120270-1g	ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate	2002580-38-1	95%	1g	$1057.0	2023-10-27
Enamine	EN300-1120270-5g	ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate	2002580-38-1	95%	5g	$3065.0	2023-10-27

ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate Related Literature

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Additional information on ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate

Ethyl 5-(2-Ethoxycyclopropyl)-1,2,4-Oxadiazole-3-Carboxylate: A Comprehensive Overview

The compound Ethyl 5-(2-Ethoxycyclopropyl)-1,2,4-Oxadiazole-3-Carboxylate, identified by the CAS number 2002580-38-1, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique properties and potential applications. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the cyclopropyl group and ethoxy substituent further enhances its chemical versatility.

Recent studies have highlighted the importance of oxadiazoles in various fields, including pharmaceuticals, agrochemicals, and materials science. The ethyl 5-(2-ethoxycyclopropyl)-1,2,4-oxadiazole-3-carboxylate structure has been explored for its potential as a herbicide and fungicide due to its ability to inhibit key enzymes in plant pathogens. Researchers have found that this compound exhibits remarkable activity against a wide range of fungal species, making it a promising candidate for agricultural applications.

The synthesis of Ethyl 5-(2-Ethoxycyclopropyl)-1,2,4-Oxadiazole-3-Carboxylate involves a multi-step process that includes cyclization reactions and functional group transformations. The use of advanced catalytic systems has enabled chemists to optimize the synthesis pathway, ensuring high yields and purity. This has made the compound more accessible for large-scale production and subsequent testing in various industries.

In terms of structural analysis, the molecule's stability is attributed to the conjugation within the oxadiazole ring and the electron-donating effects of the ethoxy group. These properties not only enhance its chemical reactivity but also contribute to its thermal stability, which is crucial for applications requiring prolonged exposure to heat or light.

Recent advancements in computational chemistry have allowed for detailed quantum mechanical studies of this compound. These studies have provided insights into its electronic structure and reactivity patterns, paving the way for tailored modifications to improve its efficacy in specific applications. For instance, researchers have proposed modifications to the cyclopropyl group to enhance bioavailability in pharmaceutical formulations.

The environmental impact of Ethyl 5-(2-Ethoxycyclopropyl)-1,2,4-Oxadiazole-3-Carboxylate has also been a topic of interest. Studies indicate that it degrades efficiently under aerobic conditions, reducing concerns about long-term environmental persistence. This makes it a more sustainable option compared to some traditional agrochemicals.

In conclusion, Ethyl 5-(2-Ethoxycyclopropyl)-1,2,4-Oxadiazole-3-Carboxylate stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it a subject of ongoing research aimed at unlocking its full potential while ensuring environmental safety and efficiency.